Cas no 1610060-59-7 (2-bromo-6-fluoro-4-nitrobenzoic acid)

• Product Name: 2-bromo-6-fluoro-4-nitrobenzoic acid
• CAS No: 1610060-59-7
• MF: C₇H₃BrFNO₄
• MW: 264.00542473793
• MDL: MFCD28739986
• CID: 4608935
• PubChem ID: 90165546
• Update Time: 2025-10-30

2-bromo-6-fluoro-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-fluoro-4-nitrobenzoic acid

• MDL： MFCD28739986
• Inchi： 1S/C7H3BrFNO4/c8-4-1-3(10(13)14)2-5(9)6(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： RLLZDZKCCNTZDW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=C([N+]([O-])=O)C=C1Br

Additional information on 2-bromo-6-fluoro-4-nitrobenzoic acid

Comprehensive Overview of 2-Bromo-6-Fluoro-4-Nitrobenzoic Acid (CAS No. 1610060-59-7): Properties, Applications, and Industry Insights

2-Bromo-6-fluoro-4-nitrobenzoic acid (CAS No. 1610060-59-7) is a specialized aromatic carboxylic acid derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine, fluorine, and nitro functional groups, serves as a versatile intermediate in organic synthesis. Its unique structural features enable applications in the development of active pharmaceutical ingredients (APIs), herbicides, and advanced materials. Researchers frequently search for "synthesis methods for halogenated nitrobenzoic acids" or "2-bromo-6-fluoro-4-nitrobenzoic acid solubility," reflecting its technical importance.

The molecular structure of 2-bromo-6-fluoro-4-nitrobenzoic acid (CAS 1610060-59-7) includes a carboxyl group at position 1, a bromo substituent at position 2, a fluoro group at position 6, and a nitro group at position 4. This arrangement enhances its reactivity in nucleophilic substitution reactions and cross-coupling reactions, making it valuable for constructing complex molecules. Recent trends highlight growing interest in "green chemistry approaches for nitroaromatics" and "halogenated benzoic acids in drug discovery," aligning with sustainability goals in chemical manufacturing.

In pharmaceutical applications, 2-bromo-6-fluoro-4-nitrobenzoic acid is explored as a precursor for fluorinated drug candidates, particularly in oncology and CNS therapeutics. The fluorine atom’s metabolic stability and bioavailability improvements drive demand for such intermediates. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, as queried in searches such as "CAS 1610060-59-7 purity analysis." Regulatory compliance with REACH and FDA guidelines further underscores its safe handling protocols.

From an industrial perspective, scalability and cost-efficiency dominate discussions around 2-bromo-6-fluoro-4-nitrobenzoic acid production. Optimized catalytic processes and waste reduction strategies are key focus areas, resonating with queries like "large-scale synthesis of nitrobenzoic acid derivatives." Additionally, its role in agrochemical formulations, such as herbicides with enhanced selectivity, aligns with global food security trends.

Environmental considerations for halogenated nitroaromatics like CAS 1610060-59-7 include biodegradability studies and eco-friendly disposal methods. Researchers increasingly investigate "degradation pathways of fluorinated nitrobenzoic acids" to address ecological concerns. Innovations in catalytic hydrogenation and biocatalysis offer promising solutions to minimize environmental impact.

In summary, 2-bromo-6-fluoro-4-nitrobenzoic acid (CAS No. 1610060-59-7) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its applications span life sciences, agriculture, and material science, driven by evolving industry demands and sustainability imperatives. Future research may explore "novel derivatives of bromo-fluoro-nitrobenzoic acids" or "AI-driven synthesis optimization," reflecting the compound’s enduring scientific relevance.